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Compound of Interest

Compound Name: C.I. Disperse Red 43

Cat. No.: B1174084 Get Quote

Technical Support Center: C.I. Disperse Red 43
Dyeing on Polyester
This technical support center provides troubleshooting guidance, frequently asked questions

(FAQs), and detailed experimental protocols for the optimization of dyeing parameters for C.I.
Disperse Red 43 on polyester fabric. It is intended for researchers, scientists, and textile

industry professionals.

Troubleshooting Guide
This guide addresses common issues encountered during the dyeing of polyester with C.I.
Disperse Red 43.
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Issue Potential Cause Recommended Solution

Poor Color Yield (Pale Shade)

1. Incorrect Temperature: The

dyeing temperature is too low

for the dye to penetrate the

polyester fiber effectively.[1] 2.

Inappropriate pH: The pH of

the dyebath is outside the

optimal acidic range, affecting

dye stability and exhaustion.[2]

3. Insufficient Dyeing Time:

The duration of the dyeing

cycle is too short for complete

dye uptake. 4. Dye

Agglomeration: Poor

dispersion of the dye in the

bath can lead to large particles

that cannot penetrate the fiber.

1. Optimize Temperature: For

high-temperature dyeing

methods, ensure the

temperature is within the

recommended range of 120-

135°C.[3] 2. Control pH: Adjust

and maintain the dyebath pH

between 4.5 and 5.5 using a

suitable buffer system like

acetic acid. 3. Increase Dyeing

Time: Extend the holding time

at the peak dyeing

temperature, for example, to

45-60 minutes.[4] 4. Improve

Dispersion: Ensure the dye is

properly pasted with a

dispersing agent before adding

it to the dyebath.[5]

Uneven Dyeing (Shade

Variation)

1. Rapid Temperature Rise:

Heating the dyebath too

quickly can cause rapid,

uneven dye absorption. 2.

Poor Liquor Circulation:

Inadequate movement of the

dye liquor around the fabric

can result in patchy dyeing. 3.

Improper Fabric Preparation:

Residual sizes, oils, or other

impurities on the polyester

fabric can hinder uniform dye

uptake.[6] 4. Incorrect Dye

Dosing: Adding the dye

solution too quickly or all at

once can lead to uneven initial

absorption.

1. Control Heating Rate:

Employ a gradual temperature

rise, for instance, 1-2°C per

minute. 2. Ensure Proper

Circulation: Check that the

dyeing machinery is

functioning correctly to provide

consistent liquor flow. 3.

Thorough Scouring: Pre-treat

the polyester fabric with a

suitable detergent to remove

any impurities and ensure

uniform wettability.[7] 4.

Progressive Dosing: Add the

dispersed dye solution to the

dyebath gradually over a

period of 10-15 minutes.
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Poor Color Fastness

(Washing, Rubbing)

1. Surface Dye Deposits:

Unfixed dye particles

remaining on the fiber surface

after dyeing can easily be

washed or rubbed off. 2. Dye

Migration: During drying or

heat-setting, dye molecules

can migrate to the fiber

surface. 3. Sub-optimal Dyeing

Conditions: Incorrect

temperature or time may lead

to poor dye fixation within the

fiber.

1. Perform Reduction Clearing:

After dyeing, treat the fabric

with a solution of sodium

hydrosulfite and caustic soda

to remove surface dye.[8] 2.

Optimize Post-Treatment:

Control the temperature and

duration of drying and heat-

setting processes to minimize

dye migration. 3. Re-evaluate

Dyeing Parameters: Ensure

that the dyeing temperature

and time are sufficient for the

dye to penetrate and be fixed

within the polyester fiber.

Shade Change or Dullness

1. Oligomer Formation: At high

temperatures, small polyester

molecules (oligomers) can

migrate to the fiber surface,

causing a dull or chalky

appearance. 2. Incorrect pH:

Dyeing in an alkaline medium

can cause hydrolysis of some

disperse dyes, leading to a

change in color. 3. Thermal

Degradation of Dye:

Exceeding the recommended

dyeing temperature can

sometimes lead to the

degradation of the dye

molecule.

1. Machine Cleaning and

Auxiliaries: Regularly clean

dyeing machines to remove

oligomer deposits. Use

dispersing agents that can

help to keep oligomers in the

bath. 2. Strict pH Control:

Ensure the dyebath remains

acidic throughout the dyeing

process.[2] 3. Adhere to

Temperature Guidelines: Avoid

exceeding the maximum

recommended dyeing

temperature for C.I. Disperse

Red 43.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for dyeing polyester with C.I. Disperse Red 43?
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A1: The optimal pH range for dyeing polyester with disperse dyes, including C.I. Disperse Red
43, is weakly acidic, typically between 4.5 and 5.5. This pH range ensures the stability of the

disperse dye and promotes optimal dye exhaustion onto the polyester fiber. Acetic acid is

commonly used to adjust the pH.[5]

Q2: What is the recommended temperature for the high-temperature exhaust dyeing of

polyester with C.I. Disperse Red 43?

A2: For the high-temperature (HT) exhaust dyeing method, a temperature range of 120°C to

135°C is generally recommended.[3] This high temperature is necessary to swell the polyester

fibers, allowing the disperse dye molecules to penetrate and become fixed within the fiber

structure.[1]

Q3: Is a carrier necessary for dyeing polyester with C.I. Disperse Red 43?

A3: While carriers can facilitate dyeing at lower temperatures (around 100°C), the high-

temperature dyeing method (120-135°C) is more common and environmentally preferred as it

avoids the use of these chemicals.[3] For the HT method, a carrier is typically not required.

Q4: How can I improve the wash fastness of my dyed polyester fabric?

A4: To improve wash fastness, it is crucial to perform a reduction clearing process after dyeing.

This step removes any unfixed dye particles from the surface of the fabric, which are a primary

cause of poor wash and rubbing fastness. A typical reduction clearing bath contains sodium

hydrosulfite and caustic soda.[8]

Q5: What are the expected fastness properties of C.I. Disperse Red 43 on polyester?

A5: C.I. Disperse Red 43 generally exhibits good to excellent fastness properties on polyester.

The following table summarizes typical fastness ratings:[9]
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Fastness Property AATCC Standard ISO Standard

Washing (Stain) 5 5

Washing (Fading) 4-5 4-5

Perspiration (Stain) 5 5

Perspiration (Fading) 4-5 4-5

Ironing 4-5 4-5

Light 5 5

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester with C.I.
Disperse Red 43
Objective: To dye polyester fabric with C.I. Disperse Red 43 using a high-temperature exhaust

method.

Materials and Equipment:

Polyester fabric, scoured

C.I. Disperse Red 43

Dispersing agent

Levelling agent

Acetic acid

High-temperature dyeing machine (e.g., laboratory-scale jet or beaker dyer)

Beakers, stirring rods, and weighing balance

Procedure:
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Set the dyebath with a liquor ratio of 10:1 (10 parts water to 1 part fabric).

Add a dispersing agent (e.g., 1 g/L) and a levelling agent (e.g., 0.5 g/L) to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.

Separately, prepare a dispersion of C.I. Disperse Red 43 (e.g., 1% on weight of fabric) by

pasting the dye with a small amount of dispersing agent and then adding warm water.

Introduce the scoured polyester fabric into the dyebath at 60°C.

Add the dye dispersion to the bath and run for 10 minutes.

Raise the temperature to 130°C at a rate of 1.5°C/minute.[4]

Hold the temperature at 130°C for 45-60 minutes.[4]

Cool the dyebath to 70°C at a rate of 2°C/minute.

Drain the dyebath and rinse the fabric.

Perform reduction clearing (see protocol below).

Rinse the fabric thoroughly and dry.

Reduction Clearing
Objective: To remove unfixed surface dye from the dyed polyester fabric to improve fastness.

Procedure:

Prepare a fresh bath at a 10:1 liquor ratio.

Add 2 g/L sodium hydrosulfite and 2 g/L caustic soda to the bath.

Heat the bath to 70-80°C.

Treat the dyed fabric in this bath for 15-20 minutes.[8]
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Drain the bath, rinse the fabric with hot water, and then with cold water.

Neutralize the fabric in a bath containing 0.5-1.0 g/L of acetic acid for 5 minutes.

Rinse and dry the fabric.

Colorfastness to Washing (ISO 105-C06 C2S)
Objective: To assess the resistance of the color of the dyed fabric to washing.

Procedure:

Prepare a composite specimen by stitching the dyed polyester sample between two pieces

of standard multifiber fabric.

Prepare a wash liquor containing 4 g/L of standard soap and 1 g/L of sodium carbonate.

Place the composite specimen, along with 25 steel balls, in a stainless steel container with

the wash liquor at a 50:1 liquor ratio.

Wash the specimen at 60°C for 30 minutes in a launder-ometer.

Rinse the specimen twice in cold distilled water.

Dry the specimen in air at a temperature not exceeding 60°C.

Evaluate the change in color of the dyed sample and the staining on the multifiber fabric

using standard grey scales.

Spectrophotometric Analysis
Objective: To quantitatively measure the color strength of the dyed fabric.

Procedure:

Calibrate a spectrophotometer with a white and black standard.

Measure the reflectance of the dyed fabric sample at various wavelengths across the visible

spectrum (400-700 nm).
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Calculate the K/S (color strength) value using the Kubelka-Munk equation: K/S = (1-R)² / 2R

where R is the decimal fraction of the reflectance of the sample.

Record the CIELab* color coordinates to quantify the color in a three-dimensional color

space.

Visualizations
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Caption: Experimental workflow for high-temperature exhaust dyeing of polyester.
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Caption: General mechanism of disperse dyeing on polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disperse-red-43-on-polyester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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